Cas no 89112-71-0 (Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-)
89112-71-0 structure
Product Name:Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
CAS No:89112-71-0
MF:C17H13Cl2N3O2
MW:362.210021734238
CID:611847
PubChem ID:136220740
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
- 6-[2-amino-6-(2-methoxyphenyl)-1H-pyrimidin-4-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
- 6-[2-Amino-6-(2-methoxyphenyl)pyrimidin-4(1H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
- 89112-71-0
- DTXSID10751859
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- Inchi: 1S/C17H13Cl2N3O2/c1-24-15-5-3-2-4-10(15)13-8-14(22-17(20)21-13)11-6-9(18)7-12(19)16(11)23/h2-8,23H,1H3,(H2,20,21,22)
- InChI Key: ZWBNJJIZQTUQBZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1O)C1=CC(C2C=CC=CC=2OC)=NC(N)=N1)Cl
Computed Properties
- Exact Mass: 361.0384821g/mol
- Monoisotopic Mass: 361.0384821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 81.3Ų
Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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